Cas no 1261766-17-9 (2-Fluoro-6-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile)

• Product Name: 2-Fluoro-6-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile
• CAS No: 1261766-17-9
• MF: C₁₄H₈F₄N₂O
• MW: 296.219737052917
• CID: 4913129
• Update Time: 2025-06-07

2-Fluoro-6-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile

• Inchi： 1S/C14H8F4N2O/c15-13-9(6-7-19)4-5-12(20-13)10-2-1-3-11(8-10)21-14(16,17)18/h1-5,8H,6H2
• InChI Key： HUCZFBJTXNKZBU-UHFFFAOYSA-N
• SMILES： FC1=C(CC#N)C=CC(C2C=CC=C(C=2)OC(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 392
• XLogP3: 3.8
• Topological Polar Surface Area: 45.9

Additional information on 2-Fluoro-6-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile

Introduction to 2-Fluoro-6-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile (CAS No. 1261766-17-9)

2-Fluoro-6-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1261766-17-9, represents a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates a pyridine core, which is a well-documented scaffold in medicinal chemistry, alongside fluorinated and trifluoromethoxy substituents that enhance its pharmacological potential.

The significance of this compound lies in its versatility as a building block for the development of novel therapeutic agents. The presence of a fluoro group at the 2-position of the pyridine ring imparts electronic and steric effects that can modulate binding interactions with biological targets. Furthermore, the 3-(trifluoromethoxy)phenyl moiety introduces additional lipophilicity and metabolic stability, which are crucial factors in drug design. These features make it an attractive candidate for further derivatization and optimization.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their demonstrated ability to improve drug-like properties such as solubility, bioavailability, and target affinity. The compound 2-Fluoro-6-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile exemplifies this trend, as it has been utilized in the synthesis of several promising lead compounds targeting various diseases. Its incorporation into drug candidates has shown promise in preclinical studies, particularly in the realm of oncology and central nervous system disorders.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By serving as a key intermediate, 2-Fluoro-6-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile contributes to the creation of molecules that can selectively inhibit aberrant kinase activity. The fluorine atoms within its structure help to enhance binding affinity and resistance to metabolic degradation, making it an invaluable tool in medicinal chemistry.

The trifluoromethoxy group is another critical feature that contributes to the pharmacological efficacy of this compound. This substituent not only increases lipophilicity but also influences electronic distributions, which can fine-tune interactions with biological targets. Recent studies have highlighted the importance of trifluoromethoxy groups in enhancing receptor binding affinity and prolonging drug action. Consequently, derivatives of 2-Fluoro-6-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile have been explored as potential candidates for treating neurological disorders, where precise targeting is essential.

The synthesis of 2-Fluoro-6-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of a pyridine precursor, followed by selective introduction of fluorine and trifluoromethoxy groups. Advanced techniques such as cross-coupling reactions and palladium catalysis are often employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also its synthetic accessibility, making it a valuable asset for pharmaceutical researchers.

In conclusion, 2-Fluoro-6-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile (CAS No. 1261766-17-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it an indispensable intermediate in the development of novel therapeutics. As research continues to uncover new biological targets and mechanisms, this compound is poised to play an even greater role in addressing unmet medical needs. The ongoing exploration of its derivatives underscores its importance as a cornerstone in modern drug discovery efforts.